Structural Basis for Bystander Killing
DM4 is distinguished from DM1 by the presence of two methyl groups on the α‑carbon adjacent to the thiol‑bearing sulfur atom of its side chain, whereas DM1 possesses zero methyl groups at this position . In a head-to-head comparison of a panel of disulfide-linked huC242 (anti-CanAg) AMCs with systematically varied steric hindrance, the conjugate having two methyl groups on the maytansinoid side and none on the linker side—corresponding to the SPDB-DM4 design—displayed the best in vivo antitumor efficacy in human colon cancer xenograft models among all constructs tested [1]. The ranking of in vivo efficacy was not predicted by in vitro potency, as all conjugates including the noncleavable thioether-linked huC242-SMCC-DM1 were highly active in cell culture; however, huC242-SMCC-DM1 showed only marginal activity in vivo [1]. DM4's di‑methyl architecture represents a deliberate optimization that balances disulfide stability in plasma (steric hindrance from two methyl groups) with effective intracellular release, a balance not achievable with the DM1 scaffold.
| Evidence Dimension | Number of α‑carbon methyl substituents adjacent to sulfur (structural determinant of linker steric hindrance and in vivo efficacy ranking) |
|---|---|
| Target Compound Data | DM4: 2 methyl groups on maytansinoid side of disulfide; huC242-SPDB-DM4 ranked best in vivo efficacy |
| Comparator Or Baseline | DM1: 0 methyl groups; DM3: 1 methyl group; huC242-SMCC-DM1 (noncleavable thioether): marginal in vivo activity |
| Quantified Difference | Qualitative ranking: SPDB-DM4 (2 methyl groups) > constructs with fewer methyl groups ≫ SMCC-DM1 (noncleavable) for in vivo xenograft efficacy; in vitro potency similar across all conjugates |
| Conditions | Human colon cancer (COLO 205, HT-29) xenograft models in SCID mice; huC242 antibody backbone; conjugates with average 3-4 maytansinoid molecules per antibody |
Why This Matters
For ADC developers selecting a maytansinoid payload, DM4's two‑methyl architecture provides a structural basis for generating lipophilic, membrane-permeable metabolites (DM4 and S‑methyl‑DM4) upon disulfide cleavage, enabling bystander killing that is absent from the thioether-linked DM1 catabolite (lysine‑MCC‑DM1).
- [1] Kellogg BA, Garrett LM, Kovtun YV, et al. Disulfide-Linked Antibody−Maytansinoid Conjugates: Optimization of In Vivo Activity by Varying the Steric Hindrance at Carbon Atoms Adjacent to the Disulfide Linkage. Bioconjugate Chem. 2011;22(4):717-727. doi:10.1021/bc100480a. View Source
